Cas no 2034475-73-3 (5-chloro-2-{1-(3-fluoro-4-methylbenzoyl)piperidin-3-yloxy}pyrimidine)

• Product Name: 5-chloro-2-{1-(3-fluoro-4-methylbenzoyl)piperidin-3-yloxy}pyrimidine
• CAS No: 2034475-73-3
• MF: C₁₇H₁₇ClFN₃O₂
• MW: 349.787186384201
• CID: 6546862
• PubChem ID: 121018063
• Update Time: 2025-06-11

5-chloro-2-{1-(3-fluoro-4-methylbenzoyl)piperidin-3-yloxy}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-{1-(3-fluoro-4-methylbenzoyl)piperidin-3-yloxy}pyrimidine
• 5-chloro-2-{[1-(3-fluoro-4-methylbenzoyl)piperidin-3-yl]oxy}pyrimidine
• [3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl]-(3-fluoro-4-methylphenyl)methanone
• AKOS026701612
• F6480-4946
• 2034475-73-3
• (3-((5-chloropyrimidin-2-yl)oxy)piperidin-1-yl)(3-fluoro-4-methylphenyl)methanone

• Inchi： 1S/C17H17ClFN3O2/c1-11-4-5-12(7-15(11)19)16(23)22-6-2-3-14(10-22)24-17-20-8-13(18)9-21-17/h4-5,7-9,14H,2-3,6,10H2,1H3
• InChI Key： LMCSCLBTEXKDNW-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)OC1CN(C(C2C=CC(C)=C(C=2)F)=O)CCC1

Computed Properties

• Exact Mass: 349.0993326g/mol
• Monoisotopic Mass: 349.0993326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.3Ų

Additional information on 5-chloro-2-{1-(3-fluoro-4-methylbenzoyl)piperidin-3-yloxy}pyrimidine

Introduction to 5-chloro-2-{1-(3-fluoro-4-methylbenzoyl)piperidin-3-yloxy}pyrimidine (CAS No. 2034475-73-3)

5-chloro-2-{1-(3-fluoro-4-methylbenzoyl)piperidin-3-yloxy}pyrimidine is a significant compound in the field of pharmaceutical chemistry, exhibiting a complex molecular structure that has garnered considerable attention for its potential applications. This compound, identified by its CAS number 2034475-73-3, belongs to a class of molecules that are being extensively studied for their pharmacological properties. The presence of multiple functional groups, including a chloro substituent, a piperidin-3-yloxy moiety, and a 3-fluoro-4-methylbenzoyl group, contributes to its unique chemical behavior and reactivity.

The synthesis and characterization of this compound have been the focus of numerous research efforts aimed at understanding its interactions with biological targets. The pyrimidine core is a common scaffold in medicinal chemistry, known for its ability to engage with various enzymes and receptors. In particular, the 5-chloro substituent on the pyrimidine ring can influence electronic properties and binding affinity, making it a critical feature in drug design.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of such compounds. Molecular modeling studies suggest that 5-chloro-2-{1-(3-fluoro-4-methylbenzoyl)piperidin-3-yloxy}pyrimidine may exhibit strong binding interactions with proteins involved in signal transduction pathways. This has led to its investigation as a potential lead compound in the development of novel therapeutic agents.

The role of fluorine atoms in pharmaceutical compounds is well-documented, with their ability to enhance metabolic stability and binding affinity. The 3-fluoro-4-methylbenzoyl group in this molecule is particularly interesting, as fluorinated aromatic rings are frequently incorporated into drugs to improve their efficacy and duration of action. This moiety may also contribute to the compound's selectivity, reducing off-target effects and minimizing side reactions.

In vitro studies have begun to explore the biological activity of 5-chloro-2-{1-(3-fluoro-4-methylbenzoyl)piperidin-3-yloxy}pyrimidine, focusing on its potential as an inhibitor or modulator of key enzymes. Preliminary results indicate that it may interact with targets relevant to inflammatory diseases and cancer, though further research is needed to fully elucidate its mechanism of action. The piperidinyl moiety, often found in bioactive molecules, is known for its ability to enhance solubility and bioavailability, which could be advantageous for therapeutic applications.

The development of new synthetic methodologies has also been instrumental in the study of this compound. Efficient synthetic routes allow for scalable production and structural modifications, enabling researchers to fine-tune the properties of the molecule. Advances in green chemistry principles have further encouraged the exploration of sustainable synthetic strategies, reducing environmental impact while maintaining high yields and purity.

The integration of machine learning techniques into drug discovery has accelerated the identification of promising candidates like 5-chloro-2-{1-(3-fluoro-4-methylbenzoyl)piperidin-3-yloxy}pyrimidine. By analyzing large datasets and predicting molecular properties, computational models can rapidly screen thousands of compounds for potential biological activity. This approach has significantly reduced the time required to identify lead candidates for further experimental validation.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with improved efficacy and safety profiles. As our understanding of biological pathways continues to expand, compounds like 5-chloro-2-{1-(3-fluoro-4-methylbenzoyl)piperidin-3-yloxy}pyrimidine may find applications in treating a wide range of diseases.